Cas no 1040692-33-8 (N1-Ethyl-N3-(2-methoxyethyl)-1,3-propanediamine)

• Product Name: N1-Ethyl-N3-(2-methoxyethyl)-1,3-propanediamine
• CAS No: 1040692-33-8
• MF: C₈H₂₀N₂O
• MW: 160.257202148438
• CID: 1072966
• PubChem ID: 28307192
• Update Time: 2025-04-20

N1-Ethyl-N3-(2-methoxyethyl)-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

• N1-Ethyl-N3-(2-methoxyethyl)-1,3-propanediamine
• N-ethyl-N'-(2-methoxyethyl)propane-1,3-diamine
• ETHYL({3-[(2-METHOXYETHYL)AMINO]PROPYL})AMINE
• n1-Ethyl-n3-(2-methoxyethyl)propane-1,3-diamine
• AKOS005289595
• 1040692-33-8
• EN300-766823
• [3-(ethylamino)propyl](2-methoxyethyl)amine
• CS-0298701

• MDL： MFCD10687369
• Inchi： 1S/C8H20N2O/c1-3-9-5-4-6-10-7-8-11-2/h9-10H,3-8H2,1-2H3
• InChI Key： RVEWEVIZMBZHHR-UHFFFAOYSA-N
• SMILES： O(C)CCNCCCNCC

Computed Properties

• Exact Mass: 160.157563266g/mol
• Monoisotopic Mass: 160.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 69.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 33.3Ų